2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-ethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C24H24N6O4S/c1-3-34-19-10-8-18(9-11-19)30-20(12-17-13-21(31)27-23(33)26-17)28-29-24(30)35-14-22(32)25-16-6-4-15(2)5-7-16/h4-11,13H,3,12,14H2,1-2H3,(H,25,32)(H2,26,27,31,33)
• InChI Key: IYUFVSNLMPRNGV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=CC=C(C=C3)C)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C24H24N6O4S
• Molecular Weight: 492.6 g/mol

Description

2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C24H24N6O4S and its molecular weight is 492.55. The purity is usually 95%.
BenchChem offers high-quality 2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(p-tolyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(p-tolyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Compounds

Novel Heterocyclic Compounds Synthesis : Abu-Hashem et al. (2020) synthesized novel heterocyclic compounds derived from visnaginone and khellinone, showing potential as anti-inflammatory and analgesic agents through COX inhibition activities. These compounds serve as a foundation for further chemical modifications and pharmacological evaluations (Abu-Hashem et al., 2020).

Antimicrobial Activity : Hossan et al. (2012) explored the antimicrobial properties of pyrimidinones and oxazinones derivatives, highlighting their effectiveness against various bacterial and fungal strains. This research underscores the potential of pyrimidine-based compounds in developing new antimicrobial agents (Hossan et al., 2012).

Cytotoxic Activity : Al-Sanea et al. (2020) reported on the design and synthesis of 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives, testing them for anticancer activity against 60 cancer cell lines. The study identified compounds with appreciable cancer cell growth inhibition, contributing to the search for new anticancer agents (Al-Sanea et al., 2020).

Chemical Structure and Mechanism Studies

Crystal Structure Analysis : Xue et al. (2008) synthesized a novel compound and analyzed its crystal structure, providing insights into the molecular configuration and potential interaction sites for further chemical modifications or biological interactions. This study aids in understanding the structural basis of the compound's activity (Xue et al., 2008).

Mechanism of Action Insights : Moscovitz et al. (2018) investigated PF-06282999, a thiouracil class compound, for its mechanism of inducing CYP3A4 mRNA in human hepatocytes, mediated by the pregnane X receptor (PXR). Although not the exact compound, this research provides a model for understanding how similar compounds might interact with human enzymes and receptors, offering a pathway for targeted drug development (Moscovitz et al., 2018).